![molecular formula C21H22ClN3O2S B2977982 N-[(2-chlorophenyl)methyl]-4-oxo-3-pentyl-2-sulfanylidene-1H-quinazoline-7-carboxamide CAS No. 309940-35-0](/img/no-structure.png)
N-[(2-chlorophenyl)methyl]-4-oxo-3-pentyl-2-sulfanylidene-1H-quinazoline-7-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-[(2-chlorophenyl)methyl]-4-oxo-3-pentyl-2-sulfanylidene-1H-quinazoline-7-carboxamide is a useful research compound. Its molecular formula is C21H22ClN3O2S and its molecular weight is 415.94. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Rearrangement in Chemical Reactions
- Research shows that the reaction of certain compounds with m-chloroperbenzoic acid leads to the formation of quinazolinediones, which undergo a rearrangement process involving intermediates like isocyanate carboxamide (Azizian, Mehrdad, Jadidi, & Sarrafi, 2000).
Potential Inhibitors of Thymidylate Synthase
- Certain quinazoline derivatives have been synthesized as potential inhibitors of thymidylate synthase (TS), showing promise as antitumor and antibacterial agents. These compounds exhibit different levels of potency against human TS (Gangjee, Mavandadi, Kisliuk, McGuire, & Queener, 1996).
Antimicrobial Agents
- A study highlighted the synthesis of certain quinazolinone derivatives, demonstrating significant in vitro antibacterial and antifungal activities against various pathogens (Desai, Dodiya, & Shihora, 2011).
Pharmacological Evaluation
- Research focused on the synthesis of certain oxadiazole derivatives, revealing potential anti-bacterial properties and moderate inhibitory effects on α-chymotrypsin enzyme. This indicates the significant pharmacological potential of these compounds (Siddiqui, Abbasi, Aziz‐ur‐Rehman, Irshad, Shahzad, Ashraf, Ahmad, Lodhi, Ismail, & Akhtar, 2014).
AMPA Receptor Inhibition
- A series of fluoro-3-(2-chlorophenyl)quinazolin-4-ones were prepared to investigate structure-activity relationships for AMPA receptor inhibition, showing varied potencies. This research contributes to understanding how modifications in chemical structure impact receptor antagonism (Chenard, Welch, Blake, Butler, Reinhold, Ewing, Menniti, & Pagnozzi, 2001).
Cytotoxic Activity
- Certain carboxamide derivatives of benzo[b][1,6]naphthyridines exhibited potent cytotoxic properties against various cancer cell lines, highlighting the potential for developing new antitumor drugs (Deady, Rodemann, Zhuang, Baguley, & Denny, 2003).
Biological Studies of Oxadiazole Derivatives
- Oxadiazole derivatives were synthesized and characterized, showing significant antioxidant and antibacterial activities, indicating their potential as pharmacologically active agents (Karanth, Narayana, Sarojini, Kumar, & Byrappa, 2019).
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for N-[(2-chlorophenyl)methyl]-4-oxo-3-pentyl-2-sulfanylidene-1H-quinazoline-7-carboxamide involves the reaction of 2-chlorobenzylamine with 2-cyano-3-pentanone to form 2-(2-chlorobenzylidene)-3-oxopentanenitrile, which is then reacted with thiourea to form 2-(2-chlorobenzylidene)-3-oxopentanethioamide. This compound is then reacted with 2-aminobenzoic acid to form the final product.", "Starting Materials": [ "2-chlorobenzylamine", "2-cyano-3-pentanone", "thiourea", "2-aminobenzoic acid" ], "Reaction": [ "2-chlorobenzylamine is reacted with 2-cyano-3-pentanone in the presence of a base to form 2-(2-chlorobenzylidene)-3-oxopentanenitrile.", "2-(2-chlorobenzylidene)-3-oxopentanenitrile is then reacted with thiourea in the presence of a base to form 2-(2-chlorobenzylidene)-3-oxopentanethioamide.", "Finally, 2-(2-chlorobenzylidene)-3-oxopentanethioamide is reacted with 2-aminobenzoic acid in the presence of a base to form N-[(2-chlorophenyl)methyl]-4-oxo-3-pentyl-2-sulfanylidene-1H-quinazoline-7-carboxamide." ] } | |
CAS RN |
309940-35-0 |
Molecular Formula |
C21H22ClN3O2S |
Molecular Weight |
415.94 |
IUPAC Name |
N-[(2-chlorophenyl)methyl]-4-oxo-3-pentyl-2-sulfanylidene-1H-quinazoline-7-carboxamide |
InChI |
InChI=1S/C21H22ClN3O2S/c1-2-3-6-11-25-20(27)16-10-9-14(12-18(16)24-21(25)28)19(26)23-13-15-7-4-5-8-17(15)22/h4-5,7-10,12H,2-3,6,11,13H2,1H3,(H,23,26)(H,24,28) |
InChI Key |
HLCMUPQFCPJNMV-UHFFFAOYSA-N |
SMILES |
CCCCCN1C(=O)C2=C(C=C(C=C2)C(=O)NCC3=CC=CC=C3Cl)NC1=S |
solubility |
not available |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.